molecular formula C16H16N2O3S B2804212 N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-2-methylthiazole-4-carboxamide CAS No. 1428359-51-6

N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-2-methylthiazole-4-carboxamide

Cat. No. B2804212
CAS RN: 1428359-51-6
M. Wt: 316.38
InChI Key: MXUJLBXWSWUDML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-2-methylthiazole-4-carboxamide, also known as MBOAT, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. MBOAT is a thiazole derivative that has been synthesized through various methods and has shown promising results in preclinical studies.

Scientific Research Applications

Synthesis and Biological Activity

Research has explored the synthesis of various thiazole derivatives with potential biological activities. For example, studies have synthesized methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate and 4-methyl-2-phenyl-N-(pyridin-2-yl) thiazole-5-carboxamide, focusing on their potential as anti-inflammatory agents and c-Met inhibitors, respectively. These compounds share structural features with N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-2-methylthiazole-4-carboxamide, indicating a broad interest in thiazole derivatives for therapeutic applications (Moloney, 2001); (Chu et al., 2021).

Chemical Synthesis Techniques

The synthesis of complex molecules like N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-2-methylthiazole-4-carboxamide involves sophisticated chemical synthesis techniques. A practical synthesis method has been developed for CCR5 antagonists, highlighting the importance of such methodologies in creating pharmacologically relevant compounds (Ikemoto et al., 2005).

Role in Cystic Fibrosis Therapy

Thiazole derivatives have been evaluated for their role in cystic fibrosis therapy, particularly in correcting defective cellular processing of the cystic fibrosis protein. This research underscores the therapeutic potential of thiazole derivatives in addressing genetic disorders (Yu et al., 2008).

Antimicrobial and Antifungal Activities

Several thiazole derivatives have been synthesized and assessed for their antimicrobial and antifungal activities, indicating the potential of N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-2-methylthiazole-4-carboxamide analogs in this area. Such studies contribute to the development of new antimicrobial agents (Liu et al., 2006); (Vinusha et al., 2015).

Antioxidant Properties

Research on thiazole derivatives, such as the synthesis and evaluation of new thiazoles as antioxidant additives for lubricating oils, highlights the potential of these compounds in various industrial applications. This suggests the versatile nature of thiazole derivatives beyond pharmaceutical uses (Amer et al., 2011).

properties

IUPAC Name

N-[4-(2-methoxyphenoxy)but-2-ynyl]-2-methyl-1,3-thiazole-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16N2O3S/c1-12-18-13(11-22-12)16(19)17-9-5-6-10-21-15-8-4-3-7-14(15)20-2/h3-4,7-8,11H,9-10H2,1-2H3,(H,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MXUJLBXWSWUDML-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=CS1)C(=O)NCC#CCOC2=CC=CC=C2OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

316.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-2-methylthiazole-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.